![molecular formula C24H28N6O4 B2719165 2-(4-(3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl)acetamide CAS No. 1021257-94-2](/img/structure/B2719165.png)
2-(4-(3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule that contains several functional groups and rings, including a tetrahydrofuran ring, a pyrazole ring, and a piperazine ring . These structures are common in many biologically active compounds.
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The tetrahydrofuran ring, for example, is a five-membered ring with four carbon atoms and one oxygen atom . The pyrazole ring is a five-membered ring with three carbon atoms and two nitrogen atoms . The piperazine ring is a six-membered ring with four carbon atoms and two nitrogen atoms .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by its various functional groups. For instance, the carbonyl groups could undergo reactions with nucleophiles, and the piperazine ring could potentially be protonated or alkylated .Scientific Research Applications
Alzheimer's Disease Therapy
One class of compounds, 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides, has been reported as a new class of selective and potent inhibitors of acetylcholinesterase (AChE) and amyloid β aggregation, which are key therapeutic targets in Alzheimer's disease. These compounds have shown significant potency in inhibiting AChE activity and amyloid β aggregation, both self-mediated and Cu(II)-mediated, suggesting their potential as multifunctional therapeutic agents for Alzheimer's disease treatment (Umar et al., 2019).
Cardiovascular Disease Management
Another related compound, identified as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1), exhibits selectivity for ACAT-1 over ACAT-2. This selectivity and enhanced oral absorption indicate its potential usefulness in the treatment of diseases involving ACAT-1 overexpression, such as atherosclerosis, highlighting its application in cardiovascular disease management (Shibuya et al., 2018).
Antimicrobial Activity
Compounds with a core structure similar to the one mentioned have been investigated for their antimicrobial properties. For instance, new heterocycles incorporating antipyrine moiety have been synthesized and evaluated for antimicrobial activity, demonstrating the potential application of such compounds in developing new antimicrobial agents (Bondock et al., 2008).
properties
IUPAC Name |
2-[4-[3-oxo-5-(oxolan-2-ylmethyl)-2-phenylpyrazolo[4,3-c]pyridine-7-carbonyl]piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N6O4/c25-21(31)16-27-8-10-29(11-9-27)23(32)19-14-28(13-18-7-4-12-34-18)15-20-22(19)26-30(24(20)33)17-5-2-1-3-6-17/h1-3,5-6,14-15,18H,4,7-13,16H2,(H2,25,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUYWGRZVICCSJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN2C=C3C(=NN(C3=O)C4=CC=CC=C4)C(=C2)C(=O)N5CCN(CC5)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.